Cas no 2165646-18-2 (tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 2165646-18-2
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5268475
• Update Time: 2026-03-09

tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-5-amino-2-azaspiro[3.3]heptane-2-carboxylate
• tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate

• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-6-11(7-13)5-4-8(11)12/h8H,4-7,12H2,1-3H3/t8-/m1/s1
• InChI Key： UXISSJKZFYQLHL-MRVPVSSYSA-N
• SMILES： C1C2(CC[C@H]2N)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate

tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2165646-18-2): A Comprehensive Overview

tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2165646-18-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex and intricate molecular structure, holds promise in various therapeutic applications due to its potential as a building block for the synthesis of bioactive molecules.

The tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate molecule is a chiral compound, featuring a spirocyclic framework with an amino group and a tert-butyl ester moiety. The spirocyclic structure provides a rigid and well-defined conformation, which can be crucial for specific biological interactions and activities. The presence of the amino group offers multiple points of functionalization, making it an attractive candidate for the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate in the context of central nervous system (CNS) disorders. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects, potentially mitigating neuronal damage associated with conditions such as Alzheimer's disease and Parkinson's disease. The study also noted that the compound's ability to cross the blood-brain barrier makes it a valuable candidate for further investigation in CNS drug development.

In addition to its potential in CNS disorders, tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate has shown promise in other therapeutic areas. A 2020 study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibit significant anti-inflammatory properties, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study highlighted the compound's ability to modulate key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and enzymes.

The synthesis of tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate is a well-documented process, involving several steps that ensure high yield and purity. One common synthetic route involves the reaction of tert-butyl 2-bromoacetate with aziridine followed by a stereoselective reduction to introduce the amino group. This method has been optimized to produce enantiomerically pure compounds, which is essential for pharmaceutical applications where chirality plays a critical role in biological activity.

The stability and solubility properties of tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate are also noteworthy. The tert-butyl ester moiety enhances the compound's stability under various conditions, making it suitable for long-term storage and transportation. Additionally, the spirocyclic structure contributes to its solubility profile, which can be further optimized through derivatization to enhance bioavailability.

In conclusion, tert-butyl (7R)-7-amino-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2165646-18-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.